Cas no 22224-41-5 (1,3,5-Tri-O-benzoyl-a-D-ribofuranose)
1,3,5-Tri-O-benzoyl-α-D-ribofuranose is a protected ribofuranose derivative widely used in carbohydrate chemistry and nucleoside synthesis. Its key advantage lies in the benzoyl groups, which provide stability to the ribose moiety during chemical transformations, preventing unwanted side reactions. The α-configuration is particularly valuable for stereoselective glycosylation reactions, enabling precise control over anomeric selectivity in synthetic pathways. This compound serves as a versatile intermediate in the preparation of modified nucleosides, oligonucleotides, and other bioactive molecules. Its crystalline nature facilitates purification and handling, while the benzoyl protection allows for selective deprotection under mild conditions, making it a reliable building block for complex carbohydrate-based syntheses.
22224-41-5 structure
Product Name:1,3,5-Tri-O-benzoyl-a-D-ribofuranose
CAS No:22224-41-5
MF:C26H22O8
MW:462.448088169098
MDL:MFCD00080818
CID:51997
PubChem ID:87561132
Update Time:2025-06-09
1,3,5-Tri-O-benzoyl-a-D-ribofuranose Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-tri-O-benzoyl-alpha-D-ribofuranose
- alpha-D-Ribofuranose 1,3,5-tribenzoate
- Clofarabine intermediate (III)
- 1,3,5-tri-O-benzoyl-α-D-ribofuranose
- 1,3,5-Tri-O-benzoyl-D-ribofuranose
- 1,3,5-TRI- O -BENZOYL-Α-D-RIBOFURANOSIDE
- 1,3,5-Tri-O-benzoyl-a-D-ribofuranose
- 2H-1-BENZOPYRAN-3-AMINE,3,4-DIHYDRO-8-METHOXY-
- 1,3,5-tribenzoate-a-D-Ribofuranose
- 1,3,5-TRIBENZOYL-A-D-RIBOFURANOSE
- a-D-Ribofuranose,1,3,5-tribenzoate
- [5-(Benzoyloxy)-2-(benzoyloxymethyl)-4-hydroxyoxolan-3-yl] benzoate
-
- MDL: MFCD00080818
- Inchi: 1S/C26H22O8/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20-22,26-27H,16H2/t20-,21-,22-,26-/m1/s1
- InChI Key: HUHVPBKTTFVAQF-PIXQIBFHSA-N
- SMILES: O1[C@@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 462.13100
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
Experimental Properties
- Color/Form: Beige powder
- Density: 1.37
- Melting Point: 138.0 to 142.0 deg-C
- Boiling Point: 629.6°C at 760 mmHg
- Flash Point: 212.9 °C
- Refractive Index: 1.633
- Water Partition Coefficient: Insoluble in water, easily soluble in chloroform.
- PSA: 108.36000
- LogP: 3.01180
- λmax: 273(MeOH)(lit.)
- Specific Rotation: +82.0° - +88.0° (c=1, CHCl3)
- Solubility: Not determined
1,3,5-Tri-O-benzoyl-a-D-ribofuranose Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:Sealed in dry,Room Temperature
1,3,5-Tri-O-benzoyl-a-D-ribofuranose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T2641-25G |
1,3,5-Tri-O-benzoyl-α-D-ribofuranose |
22224-41-5 | >97.0%(HPLC) | 25G |
¥4,010.00 | 2021-05-19 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T133072-25g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | ≥97.0%(HPLC) | 25g |
¥584.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T133072-5g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | ≥97.0%(HPLC) | 5g |
¥194.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T133072-1g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | ≥97.0%(HPLC) | 1g |
¥55.90 | 2023-08-31 | |
| Alichem | A019098036-100g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | 97% | 100g |
$302.10 | 2023-09-02 | |
| Chemenu | CM100828-1000g |
1,3,5-Tri-O-benzoyl-D-ribofuranose |
22224-41-5 | 98% | 1000g |
$1196 | 2021-06-15 | |
| TRC | B209535-5g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | 5g |
$ 64.00 | 2023-04-19 | ||
| TRC | B209535-10g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | 10g |
$ 87.00 | 2023-04-19 | ||
| TRC | B209535-50g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | 50g |
$ 187.00 | 2023-04-19 | ||
| TRC | B209535-100g |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose |
22224-41-5 | 100g |
$ 339.00 | 2023-04-19 |
1,3,5-Tri-O-benzoyl-a-D-ribofuranose Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-a-D-ribofuranose
Order Number:A816025
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):552.0/158.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-D-ribofuranose
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Stock Status:in Stock
Quantity:200kg
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:22224-41-5)1,3,5-三苯甲酰基-D-呋喃核糖
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
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NewCan Biotech Limited
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(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-D-ribofuranose
Order Number:NC11571
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:08
Price ($):Price inquiry
Email:sales@newcanbio.com
1,3,5-Tri-O-benzoyl-a-D-ribofuranose Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-a-D-ribofuranose
Purity:99%/99%
Quantity:500g/100g
Price ($):552.0/158.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:22224-41-5)1,3,5-Tri-O-benzoyl-D-ribofuranose
Purity:99%
Quantity:200kg
Price ($):Inquiry